2-nitro-N-[5-(3-nitrophenyl)-1,3,4-thiadiazol-2-yl]benzamide
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Description
2-nitro-N-[5-(3-nitrophenyl)-1,3,4-thiadiazol-2-yl]benzamide is a useful research compound. Its molecular formula is C15H9N5O5S and its molecular weight is 371.33. The purity is usually 95%.
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Scientific Research Applications
Stability and Degradation Pathways
A study on nitisinone, a compound with structural similarities, explored its stability and degradation products under different conditions. This research contributes to understanding the stability of similar compounds, including 2-nitro-N-[5-(3-nitrophenyl)-1,3,4-thiadiazol-2-yl]benzamide, and their potential environmental impacts or applications in medicinal chemistry (Barchańska et al., 2019).
Synthesis and Green Chemistry
Research into synthesizing related heterocyclic compounds, like 5,5′-Methylene-bis(benzotriazole), showcases the development of practical and environmentally benign methods. These methodologies can be adapted for the synthesis of this compound, highlighting the importance of green chemistry in producing such compounds (Gu et al., 2009).
Antitumor Activity and Medicinal Applications
The antitumor activities of imidazole derivatives, including those with nitro and thiadiazole groups, have been extensively reviewed. These studies demonstrate the potential of compounds like this compound in the development of new antitumor drugs and their diverse biological properties (Iradyan et al., 2009).
Repurposed Drug Applications
Nitazoxanide, another nitrothiazole compound, has been explored for its wide range of applications against various infections and diseases, suggesting the versatility of the nitrothiazole group in medicinal chemistry. This breadth of application underscores the potential of structurally similar compounds for various therapeutic purposes (Bharti et al., 2021).
DNA Binding and Photoprotective Properties
Studies on Hoechst 33258 and its analogues, which include nitrobenzyl and nitrophenyl groups, have shown strong binding to DNA and potential uses as radioprotectors and topoisomerase inhibitors. These findings hint at the possible applications of nitro-substituted thiadiazoles in molecular biology and medicine (Issar & Kakkar, 2013).
Properties
IUPAC Name |
2-nitro-N-[5-(3-nitrophenyl)-1,3,4-thiadiazol-2-yl]benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H9N5O5S/c21-13(11-6-1-2-7-12(11)20(24)25)16-15-18-17-14(26-15)9-4-3-5-10(8-9)19(22)23/h1-8H,(H,16,18,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XTCYPVDHERGBHO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)C(=O)NC2=NN=C(S2)C3=CC(=CC=C3)[N+](=O)[O-])[N+](=O)[O-] |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H9N5O5S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
371.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.